Cas no 1805980-13-5 (6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol)

• Product Name: 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol
• CAS No: 1805980-13-5
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4808343
• Update Time: 2025-08-03

6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol

• Inchi： 1S/C7H5ClF3NO/c8-4-1-3(2-13)5(6(9)10)7(11)12-4/h1,6,13H,2H2
• InChI Key： ICEMTUWLMHOYLM-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C(C(=N1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol

Introduction to 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol (CAS No. 1805980-13-5)

6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol, identified by its CAS number 1805980-13-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activity. This compound belongs to a class of heterocyclic molecules that have been extensively explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol features a pyridine core substituted with a chlorine atom at the 6-position, a difluoromethyl group at the 3-position, and a fluorine atom at the 2-position. Additionally, the 4-position of the pyridine ring is functionalized with a hydroxymethyl group. This unique arrangement of substituents contributes to the compound's distinct chemical and biological properties, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The presence of multiple fluorine atoms in 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol particularly contributes to these effects by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with selective inhibitors, it is possible to modulate these processes and alleviate disease symptoms. The structural features of 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol make it an attractive candidate for designing such inhibitors, particularly those targeting tyrosine kinases.

Recent studies have demonstrated that fluorinated pyridines can serve as key pharmacophores in the development of antiviral agents. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of drug molecules to viral targets, thereby improving therapeutic efficacy. For instance, research has shown that compounds containing fluorinated pyridine moieties can inhibit viral proteases and polymerases, which are essential for viral replication. 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol could potentially be incorporated into such antiviral drugs to enhance their potency and selectivity.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Inflammation is a complex biological response that involves numerous signaling pathways and molecular targets. By modulating these pathways, it is possible to develop drugs that can effectively treat inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The structural flexibility of 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol allows for further derivatization, enabling medicinal chemists to fine-tune its pharmacological properties for specific therapeutic applications.

The synthesis of 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to introduce the difluoromethyl group efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

In terms of pharmaceutical development, 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol has been used as an intermediate in the synthesis of more complex drug candidates. Its pyridine core provides a privileged scaffold that can be modified to target various biological receptors and enzymes. For example, by introducing additional substituents at different positions on the pyridine ring, it is possible to generate derivatives with enhanced binding affinity and selectivity for specific therapeutic targets.

The pharmacokinetic properties of 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol have also been studied extensively. Fluorinated compounds are known for their improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. Preclinical studies have shown that derivatives of this compound exhibit favorable pharmacokinetic profiles when administered orally or intravenously. These findings make it a promising candidate for further development into clinical trials.

Regulatory considerations are an important aspect when developing new pharmaceuticals based on compounds like 6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol. Compliance with Good Manufacturing Practices (GMP) ensures that drug candidates are produced consistently and meet quality standards required for human use. Additionally, preclinical safety studies must be conducted to assess potential toxicities before moving into clinical trials.

In conclusion,6-Chloro-3-(difluoromethyl)-2-fluoropyridine-4-methanol (CAS No. 1805980-13-5) is a versatile fluorinated pyridine derivative with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing kinase inhibitors, antiviral agents, anti-inflammatory drugs, and other therapeutic agents targeting various diseases. Further research into its synthesis, pharmacology, and clinical applications will continue to expand its utility in drug discovery efforts.